Cas no 616-75-1 (Benzylmalonic acid)

• Product Name: Benzylmalonic acid
• CAS No: 616-75-1
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00004261
• CID: 38970
• PubChem ID: 87563462
• Update Time: 2025-11-05

Benzylmalonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzylmalonic acid
• Benzylmalonic Acid
• 2-benzylpropanedioic acid
• 3-Phenylisosuccinic acid
• β-Phenylisosuccinic acid
• Malonicacid, benzyl- (6CI,7CI,8CI)
• Propanedioic acid, (phenylmethyl)- (9CI)
• 1,1-Ethanedicarboxylic acid, 2-phenyl-
• Malonic acid, 2-benzyl-
• NSC 8068
• Benzylmalonicacid
• 2-Benzylmalonate
• Propanedioic acid, (phenylmethyl)-
• Benzomalonate acid
• MALONIC ACID, BENZYL-
• JAEJSNFTJMYIEF-UHFFFAOYSA-N
• benzylpropanedioic acid
• Benzlmalonic acid
• benzyl malonic acid
• 2-benzyl-malonic acid
• WLN: QVYVQ1R
• Benzylmalonic acid, 99%
• BDBM50167964
• NSC-8068
• 4-09-00-03357 (Beilstein Handbook Reference)
• JAEJSNFTJMYIEF-UHFFFAOYSA-
• UNII-9BJY4TT4MH
• Z56924540
• ss--Phenylisosuccinic acid
• B0422
• HMS1766N06
• 2-(phenylmethyl)propanedioic acid
• D88643
• BRN 0643530
• FT-0622853
• Benzylmalonic acid, purum, >=98.0% (T)
• 616-75-1
• AS-57361
• NS00034761
• DUW
• MFCD00004261
• SY051593
• NSC8068
• Q63408985
• EINECS 210-491-5
• 9BJY4TT4MH
• SCHEMBL392827
• A833357
• AKOS000120396
• CHEMBL3799891
• DTXSID00210607
• EN300-17393
• USAF XR-36
• InChI=1/C10H10O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
• AI3-23865
• CS-0106201
• STL146470
• BBL011373
• 2-(Phenylmethyl)propanedioic Acid; 2-Phenyl-1,1-ethanedicarboxylic Acid; 2-Benzylmalonic Acid; NSC 8068;
• propanedioic acid, benzyl-
• Benzylmalonic acid

• MDL： MFCD00004261
• Inchi： 1S/C10H10O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
• InChI Key： JAEJSNFTJMYIEF-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CC1C=CC=CC=1)=O
• BRN： 0643530

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White prismatic crystals.
• Density: 1.2534 (rough estimate)
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 290.62°C (rough estimate)
• Flash Point: 196.8 °C
• Refractive Index: 1.5430 (estimate)
• PSA: 74.60000
• LogP: 1.01450
• Solubility: Easy ethanol \ ether \ water and hot benzene
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzylmalonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：OO0525000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzylmalonic acid

Benzylmalonic Acid (CAS No. 616-75-1): A Comprehensive Overview

Benzylmalonic acid, also known by its CAS number 616-75-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of dicarboxylic acids, has been the subject of extensive research due to its unique structural properties and potential for use in advanced materials and pharmaceuticals. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to benzylmalonic acid.

The molecular structure of benzylmalonic acid consists of a benzene ring attached to a malonic acid moiety. The malonic acid group, which contains two carboxylic acid groups separated by a methylene group, imparts the compound with reactivity that makes it suitable for various chemical transformations. The benzene ring introduces aromaticity and enhances the stability of the molecule. This combination of functional groups makes benzylmalonic acid an ideal building block for constructing complex organic molecules.

Recent studies have focused on optimizing the synthesis of benzylmalonic acid. Traditional methods involve multi-step reactions, such as the Friedel-Crafts acylation followed by oxidation or hydrolysis. However, researchers have developed more efficient routes using modern catalytic systems and green chemistry principles. For instance, enzymatic catalysis has been explored to achieve higher yields and reduce environmental impact. These advancements not only improve the scalability of production but also align with current trends toward sustainable chemical manufacturing.

Benzylmalonic acid finds applications in diverse areas, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. For example, derivatives of benzylmalonic acid have been investigated for their anti-inflammatory and antioxidant properties. Additionally, in agrochemistry, this compound is used to develop pesticides and herbicides with enhanced efficacy and reduced toxicity.

In materials science, benzylmalonic acid has been utilized as a precursor for synthesizing advanced polymers and hybrid materials. Its ability to form stable metal complexes makes it valuable in coordination chemistry and catalysis. Recent research highlights its role in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations. These materials hold promise for applications in drug delivery systems and smart packaging.

The safety profile of benzylmalonic acid is another critical aspect that has garnered attention. While it is not classified as a hazardous chemical under standard conditions, proper handling procedures are recommended to ensure occupational safety. Storage guidelines emphasize keeping the compound in a cool, dry place away from incompatible substances to prevent degradation or unintended reactions.

In conclusion, benzylmalonic acid (CAS No. 616-75-1) is a multifaceted compound with immense potential across various industries. Ongoing research continues to uncover novel synthetic methods and innovative applications for this compound. As demand for sustainable and efficient chemical solutions grows, compounds like benzylmalonic acid are expected to play an increasingly important role in shaping future technologies.